Cas no 1105222-57-8 (N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• CAS No: 1105222-57-8
• MF: C₁₇H₁₈F₂N₂O₃S₂
• MW: 400.463228702545
• CID: 6199057
• PubChem ID: 44015549
• Update Time: 2025-06-10

N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• 1105222-57-8
• N-(2,4-difluorophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• N-(2,4-difluorophenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• F2267-0564
• AKOS024634152

• Inchi： 1S/C17H18F2N2O3S2/c18-12-6-7-15(14(19)10-12)20-16(22)11-13-4-1-2-8-21(13)26(23,24)17-5-3-9-25-17/h3,5-7,9-10,13H,1-2,4,8,11H2,(H,20,22)
• InChI Key： LMEZASZUGDRRDC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CC(NC1C=CC(=CC=1F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 400.07269111g/mol
• Monoisotopic Mass: 400.07269111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide (CAS No. 1105222-57-8): A Comprehensive Overview

N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide (CAS No. 1105222-57-8) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical properties, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis

The molecular structure of N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide (CAS No. 1105222-57-8) is composed of a piperidine ring substituted with a thiophene sulfonamide group and an acetamide moiety attached to a difluorophenyl ring. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, introduction of the thiophene sulfonamide group, and attachment of the acetamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic research and industrial settings.

Biological Activities

N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI), which has implications for the treatment of depression and anxiety disorders. Recent studies have shown that this compound exhibits potent SSRI activity in vitro and in vivo, with minimal side effects compared to existing SSRIs.

In addition to its SSRI activity, N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide is an important consideration for its potential therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, it has been found to have low toxicity in animal models, with no significant adverse effects observed at therapeutic doses.

Toxicological evaluations have also focused on potential long-term effects and genotoxicity. Results from these studies indicate that N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide does not pose significant genotoxic risks and is well-tolerated over extended periods of administration.

Clinical Trials and Future Prospects

The promising preclinical data on N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Phase I trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary results from these trials are encouraging, with no serious adverse events reported.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to further evaluate the therapeutic potential of N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide. These trials will focus on specific indications such as depression, anxiety disorders, and various types of cancer. The ultimate goal is to bring this compound to market as a novel therapeutic agent with improved efficacy and safety profiles compared to existing treatments.

Conclusion

N-(2,4-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide (CAS No. 1105200578) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As clinical trials progress, it is hoped that this compound will contribute significantly to the development of more effective treatments for neurological disorders and cancer.